Cas no 1292317-99-7 (5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile)

• Product Name: 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
• CAS No: 1292317-99-7
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 4693107
• Update Time: 2025-05-25

5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
• 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile

• Inchi： 1S/C13H14BrNO3/c1-16-12-7-10(14)6-9(8-15)13(12)18-11-2-4-17-5-3-11/h6-7,11H,2-5H2,1H3
• InChI Key： UOGFCMTXPIPXND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)OC)OC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Topological Polar Surface Area: 51.5

Additional information on 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile

Research Brief on 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile (CAS: 1292317-99-7): Recent Advances and Applications

The compound 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile (CAS: 1292317-99-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and methoxy-substituted benzonitrile core, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the role of this compound in modulating protein-protein interactions (PPIs) and enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a scaffold for designing selective inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study demonstrated that derivatives of 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile exhibited potent inhibitory activity against CDK2 and CDK6, with IC50 values in the nanomolar range.

Another notable application of this compound lies in its use as a building block for the synthesis of novel antiviral agents. Research conducted by a team at the University of California, San Francisco, revealed that modifications to the tetrahydro-2H-pyran-4-yl moiety could enhance the compound's binding affinity to viral proteases. This finding opens new avenues for the development of broad-spectrum antiviral drugs, particularly against RNA viruses such as SARS-CoV-2 and influenza.

In addition to its therapeutic potential, 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile has also been investigated for its utility in chemical biology tools. A recent preprint on bioRxiv described its incorporation into fluorescent probes for real-time imaging of cellular processes. The probe's stability and selectivity make it a promising candidate for studying intracellular signaling pathways in live cells.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Issues such as solubility and metabolic stability are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to yield improved derivatives with enhanced clinical potential.

In conclusion, 5-Bromo-3-methoxy-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile (CAS: 1292317-99-7) represents a promising scaffold for drug discovery and chemical biology applications. Its versatility and efficacy in targeting key biological pathways underscore its importance in contemporary research. Future studies will likely focus on expanding its therapeutic repertoire and addressing existing limitations to facilitate its transition into clinical development.